Cas no 158021-10-4 (4-Pyridinecarbonitrile, 3-(2-methoxyethoxy)-)

• Product Name: 4-Pyridinecarbonitrile, 3-(2-methoxyethoxy)-
• CAS No: 158021-10-4
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 1336882
• PubChem ID: 19432846
• Update Time: 2025-04-20

4-Pyridinecarbonitrile, 3-(2-methoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 3-(2-methoxyethoxy)-
• SCHEMBL7322173
• 158021-10-4
• 3-(2-Methoxyethoxy)-4-pyridinecarbonitrile
• DTXSID701268963

• Inchi： 1S/C9H10N2O2/c1-12-4-5-13-9-7-11-3-2-8(9)6-10/h2-3,7H,4-5H2,1H3
• InChI Key： ZOXZRNNIBSWLKQ-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1C#N)CCOC

Computed Properties

• Exact Mass: 178.0743
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.14